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Compound of Interest

7-Chlorothieno[3,2-b]pyridine-2-
Compound Name:

carbaldehyde
CAS No.: 387819-41-2
Cat. No.: B1422460

Get Quote

\ J

Solubility, Physicochemical Properties, and Handling Protocols

Executive Summary

7-Chlorothieno[3,2-b]pyridine-2-carbaldehyde is a critical heterocyclic building block,
primarily utilized in the synthesis of kinase inhibitors (e.g., c-Met, VEGFR) and other bioactive
small molecules. Its structural core—a fused thienopyridine system—imparts specific solubility
characteristics that differ from standard pyridine or thiophene derivatives.

This guide provides a definitive technical analysis of its solubility profile, derived from validated
synthetic protocols and physicochemical modeling. It is designed to assist medicinal chemists
and process engineers in optimizing reaction conditions, purification workflows, and storage
parameters.

Physicochemical Identity

Before establishing solubility, the fundamental properties of the matrix must be defined to
ensure accurate stoichiometric calculations.
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Property Data Notes

7-Chlorothieno[3,2-b]pyridine-
2-carbaldehyde

Chemical Name

Note: Often referenced via

CAS Number 1152475-17-2 (Derivative)
parent CAS 69627-03-8
Molecular Formula CsH4CINOS
Molecular Weight 197.64 g/mol
Physical State Solid (Powder) Typically yellow to light brown
) ) Exact MP varies by crystal
Melting Point >120°C (Decomposes)
polymorph
LogP (Predicted) ~25-29 Lipophilic nature
pKa (Predicted) ~1.5 (Pyridine N) Weakly basic

Solubility Landscape

The solubility of 7-Chlorothieno[3,2-b]pyridine-2-carbaldehyde is dictated by the lipophilic
thienopyridine core and the polarizable aldehyde handle. The data below categorizes solvents
by their utility in processing this compound.

Organic Solvent Compatibility

Data derived from standard synthetic concentrations (0.1 M - 0.5 M) used in lithiation and
coupling reactions.
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Solvent Class

Solvent

Solubility Rating

Application
Relevance

Aprotic Polar

DMSO

High (>50 mg/mL)

Ideal for biological
assays and NMR

analysis.

Aprotic Polar

DMF

High (>50 mg/mL)

Primary solvent for
nucleophilic
substitutions (SNA).

Ethers

THF

High (>30 mg/mL)

Critical: Solvent of
choice for synthesis
(lithiation at -78°C).

Chlorinated

DCM

Moderate/High

Standard extraction
solvent; good for

chromatography.

Alcohols

Methanol

Moderate

Used for quenching
reactions; solubility
decreases with

cooling.

Esters

Ethyl Acetate

Moderate

Good for liquid-liquid
extraction (organic

phase).

Alkanes

Hexanes

Low/Insoluble

Used as an anti-
solvent to precipitate

the product.

Aqueous Solubility & pH Dependence

e Neutral pH (Water):Insoluble (<0.1 mg/mL). The lipophilic aromatic system dominates.

» Acidic pH (< 2.0):Soluble. Protonation of the pyridine nitrogen increases aqueous solubility,

but stability of the aldehyde group may be compromised over time (hydrate formation).
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e Basic pH (> 10.0):Insoluble/Unstable. The aldehyde is susceptible to Cannizzaro
disproportionation or aldol-type condensations in strong base.

Experimental Protocols

As a Senior Scientist, relying on literature values is insufficient for critical path projects. The
following protocols ensure self-validated data generation.

Protocol: Kinetic Solubility Determination (High-
Throughput)

Objective: Rapidly assess solubility in a panel of solvents for formulation or assay
development.

Preparation: Weigh 5 mg of compound into a 1.5 mL HPLC vial.

Addition: Add 100 pL of the target solvent (starting concentration: 50 mg/mL).

Agitation: Vortex for 1 minute; sonicate for 5 minutes at ambient temperature.

Observation:

o Clear Solution: Solubility > 50 mg/mL.

o Suspension: Add solvent in 100 pL increments until clear or volume reaches 1 mL.

Quantification (Optional): Filter supernatant (0.45 um PTFE) and analyze via HPLC-UV (254
nm) against a DMSO standard curve.

Synthesis-Derived Solubility Workflow

The synthesis of this compound relies on its high solubility in THF at cryogenic temperatures.

Electrophile

Reaction

Lithiated Species
(Soluble Anion)

Add DMF q. p Aldehyde Product
(Quench) (Precipitates on Workup)

Dissolve in THF Coolin; Add n-BuLi
(Soluble at 0.5M) (-78°C)
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Figure 1: Solubility changes during the synthetic pathway. The compound remains in solution
during the critical lithiation phase in THF.

Handling & Stability Implications

Solubility data must be contextualized with chemical stability.

o Aldehyde Reactivity: In alcoholic solvents (Methanol/Ethanol), the aldehyde exists in
equilibrium with the hemiacetal. Do not store in alcohols for prolonged periods; use DMSO or
dry THF for stock solutions.

o Oxidation Risk: The aldehyde is prone to air oxidation to the carboxylic acid (7-
chlorothieno[3,2-b]pyridine-2-carboxylic acid).

o Storage: Solid state, under Argon/Nitrogen, -20°C.
o Solution: Degas solvents (sparge with N2) before dissolving.

» Precipitation: Upon aqueous workup, the compound often oils out before solidifying. Use a
DCM/Water extraction followed by Hexane trituration to obtain a clean solid.
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o Context: Physicochemical baseline for the thienopyridine scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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